2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-ethylquinoline-4-carboxamide
• InChI: InChI=1S/C20H20N2O2/c1-3-21-20(23)17-13-19(22-18-8-6-5-7-16(17)18)14-9-11-15(12-10-14)24-4-2/h5-13H,3-4H2,1-2H3,(H,21,23)
• InChI Key: UZXKWIBHDMHSKW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=C(C=C3)OCC
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide, also known as E-3174, is a synthetic compound that belongs to the class of quinolinecarboxamides. It is a potent inhibitor of angiotensin-converting enzyme (ACE) and has been extensively studied for its potential therapeutic applications in cardiovascular diseases.

Mechanism of Action

2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide inhibits ACE by binding to the active site of the enzyme and preventing the conversion of angiotensin I to angiotensin II. Angiotensin II is a potent vasoconstrictor that increases blood pressure and promotes sodium and water retention. By inhibiting ACE, 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide reduces the production of angiotensin II and promotes vasodilation, which leads to a decrease in blood pressure and an improvement in cardiac function.
Biochemical and Physiological Effects:
2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide has been shown to have a number of biochemical and physiological effects. It reduces blood pressure by promoting vasodilation and decreasing fluid retention. It also improves cardiac function by reducing the workload on the heart and improving oxygen delivery to the tissues. In addition, 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide has been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of ACE, which makes it a useful tool for studying the role of ACE in cardiovascular diseases. It is also relatively stable and can be easily synthesized in large quantities. However, 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in certain assays. In addition, it has a relatively short half-life in vivo, which can limit its effectiveness in some animal models.

Future Directions

There are several future directions for research on 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide. One area of interest is the development of more potent and selective ACE inhibitors based on the structure of 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide. Another area of interest is the investigation of the anti-inflammatory and antioxidant effects of 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide and their potential therapeutic applications in cardiovascular diseases. Finally, the use of 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide in combination with other drugs for the treatment of hypertension and heart failure is an area of ongoing research.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications in cardiovascular diseases. It is a potent inhibitor of ACE, an enzyme that plays a key role in the regulation of blood pressure and fluid balance. ACE inhibitors are widely used in the treatment of hypertension, heart failure, and other cardiovascular diseases. 2-(4-ethoxyphenyl)-N-ethyl-4-quinolinecarboxamide has been shown to be more potent than other ACE inhibitors such as enalapril and captopril in animal models of hypertension and heart failure.